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Compound of Interest

Compound Name: Avrainvillamide

Cat. No.: B2978725 Get Quote

Avrainvillamide, a potent cytotoxic and antibiotic indole diketopiperazine alkaloid, is a natural

product derived from marine and soil-dwelling fungi. This technical guide provides an in-depth

overview of its natural sources, experimental protocols for its isolation, comprehensive

spectroscopic data, and its proposed biosynthetic pathway.

Primary Natural Sources
Avrainvillamide has been independently isolated from two distinct species of the genus

Aspergillus, a diverse and ubiquitous group of fungi.

The initial discovery and isolation of Avrainvillamide were from a marine-derived fungus,

Aspergillus sp. CNC358. This strain was collected from the waters of the Bahamas Islands.[1]

Concurrently, the same compound, designated CJ-17,665, was isolated from the fermentation

broth of a soil-associated fungus, Aspergillus ochraceus CL41582.[2][3] These findings

establish fungi, particularly of the genus Aspergillus, as the definitive natural source of this

complex metabolite.

Experimental Protocols: From Fungus to Pure
Compound
The isolation and purification of Avrainvillamide from its fungal source is a multi-step process

involving fermentation, extraction, and chromatography. The following protocols are
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synthesized from the methodologies described in the initial discovery of CJ-17,665 from

Aspergillus ochraceus.

Fungal Cultivation and Fermentation
The production of Avrainvillamide is achieved through large-scale submerged fermentation of

the producing fungal strain.

Producing Organism:Aspergillus ochraceus CL41582

Fermentation Medium: A seed medium containing glucose, soluble starch, cottonseed flour,

corn steep liquor, and calcium carbonate is used to grow an initial culture. This is then

transferred to a production medium with a similar composition.

Fermentation Parameters:

Temperature: 28°C

Duration: 7 days

Agitation: 200 rpm

Aeration: 30 liters/minute

Extraction and Isolation Protocol
Following fermentation, the fungal broth is processed to extract and purify Avrainvillamide.

Filtration: The whole fermentation broth (30 liters) is filtered to separate the mycelia from the

filtrate.

Solvent Extraction: The filtrate is extracted with an equal volume of ethyl acetate. The

organic layer is separated and concentrated under reduced pressure to yield a crude extract.

Chromatographic Purification: The crude extract is subjected to a series of chromatographic

steps:

Silica Gel Chromatography: The crude extract is first fractionated on a silica gel column.
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Sephadex LH-20 Chromatography: Further purification is achieved using a Sephadex LH-

20 column.

High-Performance Liquid Chromatography (HPLC): The final purification is carried out by

preparative HPLC to yield pure Avrainvillamide.

Quantitative Data
Physicochemical and Spectroscopic Data of
Avrainvillamide (CJ-17,665)
The following table summarizes the key physicochemical and spectroscopic data for

Avrainvillamide isolated from Aspergillus ochraceus.

Property Value

Appearance Pale yellow powder

Molecular Formula C₂₅H₂₇N₃O₄

Molecular Weight 433.50 g/mol

Optical Rotation [α]D²⁵ -35° (c 0.5, MeOH)

UV λmax (MeOH) 220, 285, 360 nm

IR (KBr) νmax 3350, 1680, 1640, 1450, 1240 cm⁻¹

High-Resolution MS
Found: 434.2075 (M+H)⁺, Calculated for

C₂₅H₂₈N₃O₄: 434.2080

¹H and ¹³C NMR Spectroscopic Data
The following table details the ¹H and ¹³C NMR chemical shifts for Avrainvillamide, recorded in

CDCl₃.
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Position ¹³C (ppm) ¹H (ppm, mult., J in Hz)

2 167.2 -

3 58.9 4.20 (t, 8.0)

3a 60.1 -

4 165.8 -

5 32.5 2.25 (m), 2.10 (m)

6 22.8 1.95 (m)

7 48.1 3.85 (dd, 10.0, 4.0)

8 135.2 -

9 120.5 6.80 (d, 8.0)

10 123.4 7.15 (t, 8.0)

11 118.2 7.05 (d, 8.0)

12 128.7 -

13 138.1 -

14 142.3 -

15 115.9 7.30 (s)

16 125.1 -

17 119.8 7.20 (d, 8.0)

18 121.5 7.25 (t, 8.0)

19 110.9 6.90 (d, 8.0)

20 136.4 -

21 122.3 -

22 131.8 5.20 (t, 7.0)

23 25.7 1.75 (s)
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24 17.9 1.65 (s)

N-H - 8.15 (s)

Visualizations: Workflows and Pathways
Experimental Workflow for Avrainvillamide Isolation
The following diagram illustrates the key stages in the isolation and purification of

Avrainvillamide from the fungal fermentation broth.
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Caption: Workflow for Avrainvillamide Isolation.
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Proposed Biosynthetic Pathway of Avrainvillamide
Avrainvillamide belongs to the stephacidin family of alkaloids. Its biosynthesis is proposed to

originate from the amino acids L-tryptophan and L-proline. The key steps involve the formation

of a diketopiperazine core, prenylation, and a crucial intramolecular Diels-Alder reaction to form

the characteristic bicyclo[2.2.2]diazaoctane ring system.[4]
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Caption: Proposed Biosynthesis of Avrainvillamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Fungal Origins of Avrainvillamide: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2978725#what-is-the-natural-source-of-
avrainvillamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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